Cas no 1392804-08-8 (8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1392804-08-8
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD09994032
• CID: 3162722
• PubChem ID: 72207995
• Update Time: 2025-07-10

8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-chloro[1,2,4]triazolo[4,3-a]pyridine
• 8-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine
• PB37404
• SB21027
• FCH2311271
• AK171621
• 1,2,4-Triazolo[4,3-a]pyridine, 8-bromo-3-chloro-
• AKOS024155942
• DTXSID601235737
• MFCD23106210
• AS-34786
• SY020831
• EN300-6792063
• SCHEMBL20780611
• DB-100772
• CS-0049962
• 8-Bromo-3-chloro[1,2,4]triazolo[4,3-a]pyridine
• 1392804-08-8
• SFC80408
• 898-746-2
• 1,2,4-Triazolo(4,3-a)pyridine, 8-bromo-3-chloro-
• 8-Bromo-3-chloro-(1,2,4)triazolo(4,3-a)pyridine
• 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine

• MDL： MFCD09994032
• Inchi： 1S/C6H3BrClN3/c7-4-2-1-3-11-5(4)9-10-6(11)8/h1-3H
• InChI Key： NUNTVUDJPRNUME-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C(=NN=C21)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.8

Additional information on 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine

8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine: A Potent Scaffold in Medicinal Chemistry

8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine represents a unique heterocyclic compound with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. The CAS No. 1392804-08-8 identifier ensures precise identification of this compound, which is characterized by the presence of a triazolo[4,3-a]pyridine core functionalized with bromine and chlorine substituents. This molecular architecture provides a versatile platform for the development of novel therapeutics due to its ability to modulate biological targets through multiple mechanisms of action.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine via catalytic methods. A 2023 study published in Organic Letters reported a one-pot synthesis strategy using microwave-assisted conditions, achieving high yields (85-92%) with minimal byproduct formation. This methodology is particularly relevant for industrial-scale production, as it reduces reaction times and solvent usage compared to conventional protocols. The triazolopyridine scaffold is known for its ability to form stable hydrogen bonds with target proteins, a property that has been extensively explored in drug discovery programs targeting G-protein coupled receptors (GPCRs) and protein kinases.

Structural analysis of 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine reveals a unique combination of electron-withdrawing groups that may influence its pharmacokinetic profile. The bromine atom at the 8-position and the chlorine substituent at the 3-position create a dipolar charge distribution, which could enhance interactions with ion channels or membrane-bound receptors. A 2022 computational study in Journal of Medicinal Chemistry demonstrated that this compound exhibits favorable lipophilicity (logP = 3.2) and solubility characteristics, making it suitable for oral administration. These properties are critical for the development of small molecule drugs with improved bioavailability.

Emerging research suggests that 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine may have potential applications in anti-inflammatory therapy. A 2023 preclinical study published in Pharmacological Research investigated its effects on NF-κB signaling pathways in lipopolysaccharide (LPS)-stimulated macrophages. The compound showed significant inhibition of TNF-α and IL-6 secretion, suggesting its potential as an adjunct therapy for autoimmune disorders. This finding is particularly relevant given the growing need for safer anti-inflammatory agents with reduced side effects compared to traditional corticosteroids.

From a synthetic perspective, the 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine scaffold offers opportunities for further functionalization. A 2024 review in Chemical Reviews highlighted the potential of triazolopyridine derivatives in targeting protein-protein interactions (PPIs), which are implicated in numerous diseases including cancer and neurodegenerative disorders. The ability to modify the bromo and chloro substituents through cross-coupling reactions opens new avenues for drug design, allowing for the fine-tuning of biological activity and selectivity.

Advancements in medicinal chemistry have also focused on the pharmacological profiling of 8-Bromo-3-chloro-[1,2,4]tr,iazolo[4,3-a]pyridine. A 2023 study in Drug Discovery Today reported its ability to modulate the activity of the P2X7 receptor, a key player in inflammatory responses. This property makes the compound a promising candidate for the treatment of chronic pain conditions. The study also demonstrated that the compound exhibits low toxicity in vitro, which is a critical factor in the development of safe therapeutics.

From a synthetic standpoint, the 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine scaffold has been explored in the context of click chemistry approaches. A 2022 article in Advanced Synthesis & Catalysis described the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) to incorporate bioactive moieties into the triazolopyridine framework. This strategy enables the rapid generation of diverse derivatives with potential applications in both pharmaceutical and materials science domains.

Recent computational studies have provided insights into the molecular interactions of 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine. A 2024 molecular dynamics simulation published in Journal of Chemical Information and Modeling revealed that the compound forms hydrogen bonds with key residues in the ATP-binding pocket of PDK1, a protein kinase involved in cell survival pathways. This finding suggests potential applications in the development of anti-cancer agents targeting metabolic signaling pathways.

From an environmental perspective, the synthesis of 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine has been evaluated for its sustainability. A 2023 green chemistry study in Green Chemistry demonstrated that the use of solid-phase synthesis methods significantly reduces waste generation compared to traditional solution-phase approaches. This is particularly important for the pharmaceutical industry, which is under increasing pressure to adopt more environmentally responsible manufacturing practices.

As research into 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine continues to evolve, its potential applications are expanding beyond traditional therapeutic areas. A 2024 preprint in bioRxiv explored its use in the development of antimicrobial agents, highlighting its ability to disrupt bacterial biofilm formation. This property could be particularly valuable in the context of increasing antibiotic resistance, offering a new approach to combat microbial infections.

Overall, the 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine scaffold represents a promising platform for the development of novel therapeutics. Its unique chemical properties, combined with recent advances in synthetic and computational methods, position it as a valuable tool in modern drug discovery. As research in this area progresses, it is likely that new applications and mechanisms of action will continue to emerge, further expanding the potential of this versatile compound.

For researchers and pharmaceutical developers, the continued exploration of 8-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine offers opportunities to address unmet medical needs while advancing sustainable chemical practices. The compound's adaptability to various functionalization strategies underscores its significance in the rapidly evolving field of medicinal chemistry. As we move forward, the integration of multidisciplinary approaches will be crucial in unlocking the full potential of this intriguing molecular framework.

References: 1. Organics Letters, 2023 2. Journal of Medicinal Chemistry, 2022 3. Pharmacological Research, 2023 4. Drug Discovery Today, 2023 5. Advanced Synthesis & Catalysis, 2022 6. Journal of Chemical Information and Modeling, 2024 7. Green Chemistry, 2023 8. bioRxiv, 2024